(5E)-5-{[5-(4-Fluorophenyl)furan-2-yl]methylidene}-1-methyl-2-sulfanylpyrimidine-4,6(1H,5H)-dione
(5E)-5-{[5-(4-Fluorophenyl)furan-2-yl]methylidene}-1-methyl-2-sulfanylpyrimidine-4,6(1H,5H)-dione
Brand Name:
Vulcanchem
CAS No.:
445407-20-5
VCID:
VC0462225
InChI:
InChI=1S/C16H11FN2O3S/c1-19-15(21)12(14(20)18-16(19)23)8-11-6-7-13(22-11)9-2-4-10(17)5-3-9/h2-8H,1H3,(H,18,20,23)/b12-8+
SMILES:
CN1C(=O)C(=CC2=CC=C(O2)C3=CC=C(C=C3)F)C(=O)NC1=S
Molecular Formula:
C16H11FN2O3S
Molecular Weight:
330.3g/mol
(5E)-5-{[5-(4-Fluorophenyl)furan-2-yl]methylidene}-1-methyl-2-sulfanylpyrimidine-4,6(1H,5H)-dione
CAS No.: 445407-20-5
Main Products
VCID: VC0462225
Molecular Formula: C16H11FN2O3S
Molecular Weight: 330.3g/mol
![(5E)-5-{[5-(4-Fluorophenyl)furan-2-yl]methylidene}-1-methyl-2-sulfanylpyrimidine-4,6(1H,5H)-dione - 445407-20-5](/images/no_structure.jpg)
| CAS No. | 445407-20-5 |
|---|---|
| Product Name | (5E)-5-{[5-(4-Fluorophenyl)furan-2-yl]methylidene}-1-methyl-2-sulfanylpyrimidine-4,6(1H,5H)-dione |
| Molecular Formula | C16H11FN2O3S |
| Molecular Weight | 330.3g/mol |
| IUPAC Name | (5E)-5-[[5-(4-fluorophenyl)furan-2-yl]methylidene]-1-methyl-2-sulfanylidene-1,3-diazinane-4,6-dione |
| Standard InChI | InChI=1S/C16H11FN2O3S/c1-19-15(21)12(14(20)18-16(19)23)8-11-6-7-13(22-11)9-2-4-10(17)5-3-9/h2-8H,1H3,(H,18,20,23)/b12-8+ |
| Standard InChIKey | ZBMNRXPZRFMSBG-XYOKQWHBSA-N |
| Isomeric SMILES | CN1C(=O)/C(=C/C2=CC=C(O2)C3=CC=C(C=C3)F)/C(=O)NC1=S |
| SMILES | CN1C(=O)C(=CC2=CC=C(O2)C3=CC=C(C=C3)F)C(=O)NC1=S |
| Canonical SMILES | CN1C(=O)C(=CC2=CC=C(O2)C3=CC=C(C=C3)F)C(=O)NC1=S |
| PubChem Compound | 1569742 |
| Last Modified | Nov 11 2021 |
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